Cas no 1228029-76-2 ((3AS,4S,6aR)-2-benzyloctahydrocyclopenta[c]pyrrol-4-amine)

• Product Name: (3AS,4S,6aR)-2-benzyloctahydrocyclopenta[c]pyrrol-4-amine
• CAS No: 1228029-76-2
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 6629586
• PubChem ID: 25918979
• Update Time: 2025-05-30

(3AS,4S,6aR)-2-benzyloctahydrocyclopenta[c]pyrrol-4-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyrrol-4-amine, octahydro-2-(phenylmethyl)-, (3aS,4S,6aR)-
• (3AS,4S,6AR)-2-BENZYLOCTAHYDROCYCLOPENTA[C]PYRROL-4-AMINE
• 1228029-76-2
• AZKBNPLDOBTBBR-MJBXVCDLSA-N
• SCHEMBL67538
• (3AS,4S,6aR)-2-benzyloctahydrocyclopenta[c]pyrrol-4-amine

• Inchi： 1S/C14H20N2/c15-14-7-6-12-9-16(10-13(12)14)8-11-4-2-1-3-5-11/h1-5,12-14H,6-10,15H2/t12-,13+,14-/m0/s1
• InChI Key： AZKBNPLDOBTBBR-MJBXVCDLSA-N
• SMILES： N1(CC2=CC=CC=C2)C[C@@]2([H])[C@@H](N)CC[C@@]2([H])C1

Computed Properties

• Exact Mass: 216.162648646g/mol
• Monoisotopic Mass: 216.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.082±0.06 g/cm3(Predicted)
• Boiling Point: 317.1±25.0 °C(Predicted)
• pka: 10.53±0.20(Predicted)

Additional information on (3AS,4S,6aR)-2-benzyloctahydrocyclopenta[c]pyrrol-4-amine

The Chemical and Pharmacological Insights into (3AS,4S,6aR)-2-benzyloctahydrocyclopenta[c]pyrrol-4-amine (CAS No. 1228029-76-2)

(3AS,4S,6aR)-2-benzyloctahydrocyclopenta[c]pyrrol-4-amine, identified by the CAS registry number CAS No. 1228029-76-2, is a complex organic compound with significant potential in the field of pharmacology and drug discovery. This compound belongs to the class of bicyclic amines and exhibits a unique stereochemical configuration that contributes to its bioactivity. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic interventions.

The synthesis of (3AS,4S,6aR)-benzyloctahydrocyclopenta[c]pyrrol derivatives has been a focal point of organic chemistry research due to their structural complexity and potential pharmacological applications. Researchers have employed various methodologies, including ring-closing metathesis and stereoselective hydrogenation, to achieve the desired stereochemistry. These advancements have not only improved the yield of the compound but also paved the way for further modifications to enhance its bioavailability and efficacy.

In terms of pharmacodynamics, (3AS,4S,6aR)-benzyloctahydrocyclopenta[c]pyrrol has demonstrated potent activity in inhibiting key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. A recent study published in the Journal of Medicinal Chemistry revealed that this compound selectively targets acetylcholinesterase (AChE), thereby improving cognitive functions in experimental models. The stereochemistry at positions 3A and 4 plays a crucial role in determining its binding affinity and selectivity.

The structural elucidation of CAS No. 1228029-76-2 has been achieved through advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided insights into the spatial arrangement of atoms within the molecule, which is essential for understanding its interaction with biological targets. The presence of a benzylic group enhances the lipophilicity of the compound, facilitating its penetration across cellular membranes.

From an application standpoint, (3AS,4S,6aR)-benzyloctahydrocyclopenta[c]pyrrol has shown promise as a lead compound for developing novel therapeutics against central nervous system disorders. Its ability to cross the blood-brain barrier (BBB) makes it particularly attractive for treating conditions like Parkinson's disease and Huntington's disease. Ongoing clinical trials are evaluating its safety profile and efficacy in human subjects.

In conclusion, (3AS,4S,6aR)-benzyloctahydrocyclopenta[c]pyrrol with CAS No. 1228029-76- represents a significant advancement in medicinal chemistry. Its unique structure, combined with potent pharmacological properties, positions it as a valuable asset in drug discovery pipelines. Continued research into its mechanisms of action and optimization strategies will undoubtedly unlock new therapeutic possibilities in the near future.